5-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 5-fluoro-7-hydroxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C9H7FO2/c10-6-3-5-1-2-7(11)9(5)8(12)4-6/h3-4,12H,1-2H2
• InChI Key: XDVHRLGAPOXZHP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C=C(C=C2O)F
• Molecular Formula: C9H7FO2
• Molecular Weight: 166.15 g/mol

Description

“5-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one” is a chemical compound with the molecular formula C9H7FO2. It is a derivative of 1H-Inden-1-one, which is a bicyclic compound that is indene substituted by a keto group at position 1.

Molecular Structure Analysis

The molecular structure of “5-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one” consists of a nine-membered carbon ring, with a fluorine atom attached at the 5th position and a hydroxy group at the 7th position. The presence of these functional groups can influence the compound’s reactivity and properties.

Scientific Research Applications

Synthesis and Chemical Properties

• A study conducted by Krow et al. (2004) describes the stereoselective syntheses of novel 5,6-difunctionalized-2-azabicyclo[2.1.1]hexanes, which include compounds related to 5-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one. These compounds were synthesized using Selectfluor and Deoxo-Fluor-mediated rearrangements, showcasing the versatility of these methods in creating complex fluorinated structures Krow et al., Organic Letters, 2004.

• Baker et al. (2007) reported the synthesis of isotopically labelled variants of 5-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole (AN2690), a compound with a similar fluorinated structure, for use in preclinical development phases. This study highlights the importance of fluorine in the development of novel antifungal agents Baker et al., Journal of Labelled Compounds and Radiopharmaceuticals, 2007.

Pharmacological Characterization

• Di Stefano et al. (2005) explored the synthesis of trans-2-amino-5(6)-fluoro-6(5)-hydroxy-1-phenyl-2,3-dihydro-1H-indenes, which bear a resemblance to the core structure of 5-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one. These compounds were characterized for their affinity towards D2-like dopamine receptors, indicating the potential utility of fluorinated indenes in neurological research Di Stefano et al., Journal of Medicinal Chemistry, 2005.

Molecular Imaging and Probe Development

• Yee et al. (2004) developed a new fluorogenic substrate for 3alpha-hydroxysteroid dehydrogenases (3alpha-HSD), which include human enzymes with significant physiological functions. This substrate, which may share functional similarities with 5-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one, acts as a redox optical switch and represents a lead for the development of redox imaging probes Yee et al., Journal of the American Chemical Society, 2004.

Safety and Hazards

The safety data for “5-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one” indicates that it may be harmful if swallowed, inhaled, or comes into contact with skin. It is recommended to handle the compound with appropriate protective equipment and to avoid release into the environment.